Cas no 2229483-89-8 (1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229483-89-8
• MF: C₁₀H₁₁ClF₂N₂O
• MW: 248.656948328018
• CID: 5935171
• PubChem ID: 165713461
• Update Time: 2025-05-21

1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine
• 2229483-89-8
• EN300-1928136
• [1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C10H11ClF2N2O/c1-16-8-7(6(11)2-3-15-8)9(5-14)4-10(9,12)13/h2-3H,4-5,14H2,1H3
• InChI Key： BUJHDNQLPDQHSV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C1(CN)CC1(F)F)OC

Computed Properties

• Exact Mass: 248.0527970g/mol
• Monoisotopic Mass: 248.0527970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine

1-(4-Chloro-2-Methoxypyridin-3-yl)-2,2-Difluorocyclopropylmethanamine: A Comprehensive Overview

The compound 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229483-89-8) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine and methoxy groups, a cyclopropane ring with two fluorine atoms, and an amine group. The combination of these functional groups makes this compound a versatile building block in organic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antitumor properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This finding underscores its importance in drug discovery pipelines.

The synthesis of 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine involves a multi-step process that combines principles from both synthetic and analytical chemistry. The key steps include the preparation of the pyridine derivative, the fluorination of the cyclopropane ring, and the introduction of the amine group. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of electron-withdrawing groups like chlorine and fluorine enhances its reactivity, making it an ideal candidate for nucleophilic substitution reactions.

From an environmental perspective, studies have shown that this compound has low toxicity to aquatic organisms when used at recommended concentrations. However, further research is needed to fully understand its long-term environmental impact. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions, provided appropriate safety precautions are followed.

Looking ahead, the demand for 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropylmethanamine is expected to grow due to its increasing use in pharmaceutical research and industrial applications. Its ability to serve as a versatile intermediate positions it as a key player in the development of next-generation drugs. As technology advances, more efficient synthesis methods and innovative applications are likely to emerge, further solidifying its role in the chemical industry.